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Compound of Interest

Compound Name: 3-Cyano-D-Phenylalanine

Cat. No.: B556621 Get Quote

An In-depth Technical Guide to 3-Cyano-D-
Phenylalanine
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Cyano-D-phenylalanine is a non-natural amino acid derivative that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry,

biochemistry, and drug development. Its unique chemical structure, characterized by the

presence of a cyano group on the phenyl ring of D-phenylalanine, imparts distinct properties

that make it a valuable tool for researchers. This guide provides a comprehensive overview of

the available PubChem data, synonyms, and key applications of 3-Cyano-D-phenylalanine,

presented in a clear and accessible format for professionals in scientific research and

pharmaceutical development.

Core Compound Information
3-Cyano-D-phenylalanine is registered in the PubChem database with the PubChem CID

10559569.[1] This unique identifier serves as a centralized reference for its chemical and

physical properties, as well as any associated biological and toxicological data.
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The fundamental physicochemical properties of 3-Cyano-D-phenylalanine are summarized in

the table below. These characteristics are crucial for its application in experimental settings,

influencing factors such as solubility, stability, and reactivity.

Property Value Source

PubChem CID 10559569 [1]

Molecular Formula C₁₀H₁₀N₂O₂ [1]

Molecular Weight 190.2 g/mol [1]

IUPAC Name
(2R)-2-amino-3-(3-

cyanophenyl)propanoic acid
N/A

CAS Number 263396-43-6 [1]

Appearance
Beige crystalline powder /

White to off-white solid
[1]

Storage Conditions 0-8°C [1]

Purity ≥98% (HPLC) [1]

Note: Some properties, such as the melting point for the pure D-enantiomer, are not

consistently reported across public sources. The melting point of 228-233 ºC has been noted

for the DL-racemic mixture.

Synonyms and Alternative Names
The consistent identification of chemical compounds is critical in research and development. 3-
Cyano-D-phenylalanine is known by several synonyms, which are listed in the table below to

facilitate comprehensive literature searches and material sourcing.
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Synonym

D-Phe(3-CN)-OH

m-Cyano-D-phenylalanine

(R)-2-Amino-3-(3-cyanophenyl)propanoic acid

H-m-Cyano-D-Phe-OH

(2R)-2-amino-3-(3-cyanophenyl)propanoic acid

Applications in Research and Drug Development
3-Cyano-D-phenylalanine serves as a versatile building block in the synthesis of novel

peptides and peptidomimetics. Its incorporation into peptide chains can introduce unique

structural constraints and functionalities, which are advantageous for enhancing biological

activity, stability, and receptor selectivity.

Key research applications include:

Neuroscience: The compound is utilized in the study of neurotransmitter pathways and

protein-protein interactions within the central nervous system.[1] Its structural similarity to

natural amino acids allows it to act as a probe or a modulator of neurological targets.

Drug Design and Discovery: As a component of peptide-based pharmaceuticals, 3-Cyano-D-
phenylalanine can contribute to the development of therapeutic agents with improved

pharmacokinetic profiles. The cyano group can also serve as a handle for further chemical

modifications.

Enzyme Inhibition Studies: The unique electronic properties of the cyanophenyl group can be

exploited to design potent and selective enzyme inhibitors.

Experimental Protocols and Methodologies
While the general applications of 3-Cyano-D-phenylalanine in peptide synthesis are well-

documented, specific, detailed experimental protocols for its synthesis, purification, and

characterization are not readily available in the public domain. Researchers typically adapt

standard peptide synthesis methodologies, such as solid-phase peptide synthesis (SPPS),
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incorporating this unnatural amino acid as a protected derivative (e.g., Fmoc-D-Phe(3-CN)-OH

or Boc-D-Phe(3-CN)-OH).

Characterization of peptides containing 3-Cyano-D-phenylalanine generally involves a

combination of analytical techniques, including:

High-Performance Liquid Chromatography (HPLC): To assess purity.

Mass Spectrometry (MS): To confirm the molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the three-dimensional

structure.

Signaling Pathways
The involvement of 3-Cyano-D-phenylalanine in specific signaling pathways is an area of

active investigation. Its application in neuroscience research suggests a potential interaction

with pathways related to neurotransmission. However, detailed public information on its direct

molecular targets and the specific signaling cascades it modulates is currently limited.

Visualizing Relationships and Workflows
To better illustrate the informational landscape and a typical experimental application of 3-
Cyano-D-phenylalanine, the following diagrams have been generated using the Graphviz

DOT language.
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Synonyms

3-Cyano-D-Phenylalanine

PubChem CID: 10559569

CAS: 263396-43-6

Formula: C10H10N2O2

MW: 190.2 g/mol

D-Phe(3-CN)-OH

m-Cyano-D-phenylalanine

(R)-2-Amino-3-
(3-cyanophenyl)propanoic acid

Click to download full resolution via product page

Caption: Relationship between 3-Cyano-D-phenylalanine and its key identifiers and

synonyms.
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Protected 3-Cyano-D-phenylalanine
(e.g., Fmoc-D-Phe(3-CN)-OH)

Solid-Phase Peptide Synthesis (SPPS)

Cleavage from Resin
& Deprotection

Purification (HPLC)

Characterization
(MS, NMR)

Final Peptide containing
3-Cyano-D-phenylalanine

Click to download full resolution via product page

Caption: Generalized workflow for the incorporation of 3-Cyano-D-phenylalanine into

peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556621#3-cyano-d-phenylalanine-pubchem-
information-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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